![molecular formula C18H23N3O B3198849 N-[4-(aminomethyl)phenyl]-3-[benzyl(methyl)amino]propanamide CAS No. 1016683-04-7](/img/structure/B3198849.png)
N-[4-(aminomethyl)phenyl]-3-[benzyl(methyl)amino]propanamide
Overview
Description
N-[4-(aminomethyl)phenyl]-3-[benzyl(methyl)amino]propanamide is a chemical compound with the molecular formula C18H23N3O and a molecular weight of 297.39 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for N-[4-(aminomethyl)phenyl]-3-[benzyl(methyl)amino]propanamide is 1S/C18H23N3O/c1-21(14-16-5-3-2-4-6-16)12-11-18(22)20-17-9-7-15(13-19)8-10-17/h2-10H,11-14,19H2,1H3,(H,20,22) . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected.Physical And Chemical Properties Analysis
N-[4-(aminomethyl)phenyl]-3-[benzyl(methyl)amino]propanamide is an oil at room temperature . More detailed physical and chemical properties are not available in the sources I have access to.Scientific Research Applications
Chemical Analysis and Detection Methods
The detection and analysis of acrylamide, a compound related to the amide family, in processed foods emphasize the importance of accurate measurement techniques due to its potential neurotoxic and carcinogenic nature. Biosensors are highlighted as a rapid, sensitive, and specific method for detecting acrylamide concentrations, demonstrating the relevance of chemical analysis in ensuring food safety and public health (Pundir, Yadav, & Chhillar, 2019).
Environmental Impact and Breakdown Pathways
Research on parabens, which share the ester functional group with amides, underscores the environmental persistence and potential health effects of these compounds. Their ubiquitous presence in surface waters and sediments due to widespread use and continuous environmental introduction calls attention to the environmental fate and behavior of similar compounds (Haman, Dauchy, Rosin, & Munoz, 2015).
Advanced Oxidation Processes for Compound Degradation
The study on advanced oxidation processes (AOPs) for the degradation of acetaminophen provides insight into the mechanisms and by-products of compound breakdown. Such processes are crucial for removing recalcitrant compounds from the environment, with implications for the degradation pathways of structurally related amides (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Synthesis and Medicinal Chemistry
The synthesis and exploration of benzodiazepines using o-phenylenediamine demonstrate the ongoing interest in developing new therapeutic agents based on heterocyclic amide structures. Such research highlights the potential of amides and their derivatives in medicinal chemistry and pharmaceutical development (Teli, Teli, Soni, Sahiba, & Agarwal, 2023).
Safety and Hazards
properties
IUPAC Name |
N-[4-(aminomethyl)phenyl]-3-[benzyl(methyl)amino]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O/c1-21(14-16-5-3-2-4-6-16)12-11-18(22)20-17-9-7-15(13-19)8-10-17/h2-10H,11-14,19H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYFLUPZUCRRCIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC(=O)NC1=CC=C(C=C1)CN)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301165894 |
Source
|
| Record name | N-[4-(Aminomethyl)phenyl]-3-[methyl(phenylmethyl)amino]propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301165894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(aminomethyl)phenyl]-3-[benzyl(methyl)amino]propanamide | |
CAS RN |
1016683-04-7 |
Source
|
| Record name | N-[4-(Aminomethyl)phenyl]-3-[methyl(phenylmethyl)amino]propanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1016683-04-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[4-(Aminomethyl)phenyl]-3-[methyl(phenylmethyl)amino]propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301165894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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